Cas no 76542-40-0 (3-phenyl-1-(4-phenylsulfanylphenyl)prop-2-en-1-one)

• Product Name: 3-phenyl-1-(4-phenylsulfanylphenyl)prop-2-en-1-one
• CAS No: 76542-40-0
• MF: C₂₁H₁₆OS
• MW: 316.416144371033
• CID: 1780319
• PubChem ID: 238632
• Update Time: 2025-04-21

3-phenyl-1-(4-phenylsulfanylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-(4-phenylsulfanylphenyl)prop-2-en-1-one
• 3-Phenyl-1-(4-(phenylthio)phenyl)-2-propen-1-one
• NSC43095
• AC1L61FB
• CTK5E3090
• NSC 43095
• AG-K-16893
• MCULE-3164155587
• 3-phenyl-1-[4-(phenylsulfanyl)phenyl]prop-2-en-1-one
• 3-Phenyl-1-(4-(phenylthio)phenyl)-2-propen-1-one; NSC43095; AC1L61FB; CTK5E3090; NSC 43095; AG-K-16893; MCULE-3164155587; 3-phenyl-1-[4-(phenylsulfanyl)phenyl]prop-2-en-1-one;
• 76542-40-0

• Inchi： 1S/C21H16OS/c22-21(16-11-17-7-3-1-4-8-17)18-12-14-20(15-13-18)23-19-9-5-2-6-10-19/h1-16H
• InChI Key： CJVANMWRURUBSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C(C=CC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 316.09228
• Monoisotopic Mass: 316.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.73390